Cas no 923367-65-1 (1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide
• CAS No: 923367-65-1
• MF: C₂₄H₂₆FN₃O₃S₂
• MW: 487.609946727753
• CID: 5448481
• PubChem ID: 16831591
• Update Time: 2025-06-08

1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0506498-1
• 1-(4-fluorophenyl)sulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• F2967-0056
• 923367-65-1
• 1-((4-fluorophenyl)sulfonyl)-N-(4-mesitylthiazol-2-yl)piperidine-4-carboxamide
• 1-(4-fluorobenzenesulfonyl)-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• AKOS000912031
• 1-[(4-Fluorophenyl)sulfonyl]-N-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-4-piperidinecarboxamide
• 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

• Inchi： 1S/C24H26FN3O3S2/c1-15-12-16(2)22(17(3)13-15)21-14-32-24(26-21)27-23(29)18-8-10-28(11-9-18)33(30,31)20-6-4-19(25)5-7-20/h4-7,12-14,18H,8-11H2,1-3H3,(H,26,27,29)
• InChI Key： NOFOPNIJAMNRGD-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=NC(C3=C(C)C=C(C)C=C3C)=CS2)=O)CC1

Computed Properties

• Exact Mass: 487.13996221g/mol
• Monoisotopic Mass: 487.13996221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.13±0.70(Predicted)

Additional information on 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

1-(4-Fluorobenzenesulfonyl)-N-4-(2,4,6-Trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide: A Comprehensive Overview

1-(4-Fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide (CAS No. 923367-65-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a piperidine ring, a thiazole moiety, and a fluorobenzene sulfonyl group. These structural elements contribute to its biological activity and pharmacological properties.

The fluorobenzene sulfonyl group is a key functional group in this compound, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic properties of the compound. Additionally, the thiazole moiety is a common heterocyclic ring found in many biologically active compounds, including antibiotics and antifungal agents. The presence of this ring in 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide suggests potential antimicrobial or antifungal activity.

The piperidine ring is another significant structural element in this compound. Piperidines are widely used in medicinal chemistry due to their ability to modulate various biological targets, such as receptors and enzymes. In particular, piperidines have been shown to exhibit potent analgesic and anti-inflammatory effects. The combination of the piperidine ring with the other functional groups in 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide may enhance its therapeutic potential by providing multiple mechanisms of action.

Recent studies have explored the biological activities of 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another study published in the European Journal of Medicinal Chemistry examined the antimicrobial activity of 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide against various bacterial strains. The results demonstrated that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide has also been studied for its potential anticancer effects. A study published in Cancer Letters investigated its cytotoxic activity against various cancer cell lines. The results showed that this compound selectively inhibited the growth of cancer cells while sparing normal cells. Further research is needed to elucidate the mechanisms underlying its anticancer activity and to evaluate its potential as a novel anticancer agent.

The synthesis of 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 2-aminothiazole with 1-chloroacetyl chloride to form the corresponding thiazole intermediate. This intermediate is then reacted with 1-(4-fluorophenylsulfonyl)piperidine carboxylic acid to obtain the final product. The use of modern synthetic techniques and catalysts can significantly improve the efficiency and selectivity of these reactions.

The safety profile of 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further safety evaluations are necessary to ensure its safety in humans before it can be advanced to clinical trials.

In conclusion, 1-(4-fluorobenzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide (CAS No. 923367-65-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its biological activity and pharmacological properties. Ongoing research continues to explore its mechanisms of action and evaluate its safety and efficacy for various medical conditions.